4,4-Bis(4-methoxyphenyl)piperidine

• CAS No.: 99408-36-3
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 4,4-bis(4-methoxyphenyl)piperidine
• InChI: InChI=1S/C19H23NO2/c1-21-17-7-3-15(4-8-17)19(11-13-20-14-12-19)16-5-9-18(22-2)10-6-16/h3-10,20H,11-14H2,1-2H3
• InChI Key: BXWPWSIQHONFAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCNCC2)C3=CC=C(C=C3)OC

Description

4,4-Bis(4-methoxyphenyl)piperidine is a useful research compound. Its molecular formula is C19H23NO2 and its molecular weight is 297.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,4-bis-(4-Methoxyphenyl)piperidine (9.01 g, 30.3 mmol, 1.00 equiv), 3-bromopropylamine hydrobromide (6.66 g, 30.3 mmol, 1.00 equiv) and potassium carbonate (5.02 g, 36.3 mmol, 1.20 equiv) were stirred in refluxing anhydrous 1,4-dioxane (200 mL) for 12 hours. After removal of dioxane, water (200 mL) was added and the pH was adjusted to 11-12 by addition of 1N aqueous NaOH. The mixture was extracted with CH2Cl2 (4×200 mL). The combined organic solutions were dried over MgSO4 and concentrated. The residue was purified by flash chromatography (SiO2, CHCl3—MeOH—NH3 (2M in MeOH) 100:20:10) to give 6.50 g of 4,4-bis-(4-methoxyphenyl)piperidine and 2.70 g (25%, 90% after correction for recovered starting material) of 1-(3-aminopropyl)-4,4-bis-(4-methoxyphenyl)piperidine (colorless oil), which was characterized spectroscopically.